3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline

• Molecular Formula: C17H14BrN5S
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 3-[3-(3-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C17H14BrN5S/c1-22(2)14-8-4-6-12(10-14)16-21-23-15(19-20-17(23)24-16)11-5-3-7-13(18)9-11/h3-10H,1-2H3
• InChI Key: LEFOVIBPFQSWDV-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br

Description

3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties by inhibiting the production of cytokines and other inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline has a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline in lab experiments is its potential as a new drug candidate. It has been shown to have promising anti-cancer and anti-inflammatory properties, which makes it a promising candidate for further development. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for the research of 3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the further investigation of its mechanism of action, which could lead to a better understanding of its potential applications. Additionally, future research could focus on the optimization of the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline is a multi-step process that involves the reaction of various chemicals. The synthesis method has been described in detail in scientific literature, and it involves the use of reagents such as 3-bromoaniline, thiosemicarbazide, and sodium hydroxide. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

3-[3-(3-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research has been in the development of new drugs for the treatment of various diseases. The compound has been shown to have potential as an anti-cancer agent, and it has also been studied for its potential as an anti-inflammatory and anti-viral agent.